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hydrochloride
CAS No.: 5471-54-5
Cat. No.: B6271809

Get Quote

Executive Summary

Norpropylhexedrine (also known as Hexahydroamphetamine or 1-cyclohexylpropan-2-amine) is
a cycloalkylamine and the N-demethylated metabolite of the vasoconstrictor propylhexedrine.
[1] Structurally, it represents the saturated analog of amphetamine, where the aromatic phenyl
ring is replaced by a cyclohexane ring.

While primarily identified as a metabolic byproduct in toxicological studies of propylhexedrine, it
possesses distinct pharmacological properties as a sympathomimetic amine. This guide
provides a rigorous analysis of its chemical identity, structural characteristics, and synthesis
pathways for researchers in medicinal chemistry and toxicology.

Chemical Identity & Nomenclature

Norpropylhexedrine exists as a chiral amine.[1][2] The hydrochloride salt is the most stable
form for isolation and storage.[1]
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ble 1: Chemical Identificati

Parameter Detail

IUPAC Name 1-cyclohexylpropan-2-amine hydrochloride

Hexahydroamphetamine;

Common Synonyms Cyclohexylisopropylamine; Norpropylhexedrine
HCI
CAS Number (Free Base) 54704-34-6
CAS Number (HCI) Not widely listed; typically prepared in situ
C
H
Molecular Formula
N
HCI
Molecular Weight 177.71 g/mol (Salt); 141.26 g/mol (Free Base)
Chiral Center C2 (Exists as R and S enantiomers)

Structural Analysis

The core structure of norpropylhexedrine is defined by a cyclohexyl ring attached to a 2-
aminopropane chain.[1] This saturation significantly alters the electronic and steric properties
compared to its aromatic counterpart, amphetamine.

Structural Comparison[1][3][7]

¢ Amphetamine: Planar, electron-rich aromatic phenyl ring.[1]
» Norpropylhexedrine: Non-planar, lipophilic cyclohexane ring (chair conformation).[1]

This structural difference reduces the compound's affinity for the dopamine transporter (DAT)
compared to amphetamine, while retaining alpha-adrenergic activity (vasoconstriction).

Metabolic Pathway Visualization
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The following diagram illustrates the metabolic generation of norpropylhexedrine from
propylhexedrine via N-demethylation.

Propylhexedrine CYP450 - CH3 - Norpropylhexedrine
(N-methyl analog) (N-Demethylation) (Primary Amine)

Click to download full resolution via product page

Figure 1: Hepatic N-demethylation of Propylhexedrine to Norpropylhexedrine.[1]

Physicochemical Properties

Understanding the physical constants is crucial for isolation and formulation.[1]

Property Value / Description

White crystalline solid (HCI salt); Colorless oil

Appearance (Free base)
N Highly soluble in water and ethanol (HCI salt);
Solubility ) )
Soluble in organic solvents (Free base)
Lipophilicity (LogP) ~3.0 (Free base)
K ~10.0 - 10.5 (Typical for primary aliphatic
a

P amines)

. Stable under standard conditions; hygroscopic
Stability

as HCl salt.[1][3]

Synthesis & Preparation Protocols

Two primary methods exist for the synthesis of norpropylhexedrine: the catalytic hydrogenation
of amphetamine (Method A) and the reductive amination of cyclohexylacetone (Method B).

Method A: Catalytic Hydrogenation (Ring Saturation)

This method involves the reduction of the aromatic ring of amphetamine.
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e Precursor: Amphetamine (Free base or salt).[1]
o Catalyst: Platinum(IV) oxide (Adams' catalyst) or Rhodium on Alumina (Rh/Al

O

).[1]

e Solvent: Glacial acetic acid.
o Conditions: High pressure hydrogenation (typically 30—60 psi H

) at room temperature or slight heating (50°C).[1]

o Work-up: Filter catalyst, neutralize with NaOH, extract with ether, and precipitate as HCI salt
using gaseous HCI.

Mechanism: The aromatic phenyl ring is fully saturated to a cyclohexane ring.[1]

Method B: Reductive Amination

e Precursor: Cyclohexylacetone (1-cyclohexylpropan-2-one).[1]
e Reagents: Ammonium acetate (NH

OAc) and Sodium cyanoborohydride (NaBH
CN).[1]

e Solvent: Methanol.

e Process: Formation of the imine intermediate followed by in-situ reduction to the amine.[1]

Synthesis Workflow Diagram
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Figure 2: Synthesis via Catalytic Hydrogenation of Amphetamine.[1]

Analytical Characterization

Differentiation between amphetamine and norpropylhexedrine is critical in forensic and
toxicological analysis.[1]

Mass Spectrometry (GC-MS)

e Molecular lon (M+): m/z 141 (Distinct from Amphetamine m/z 135).[1]
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e Base Peak: m/z 44.[1]
o Mechanism: Alpha-cleavage of the amine bond dominates, producing the fragment
.[1] This is identical to the base peak of amphetamine.[1]

« Differentiation: Analysts must look for the molecular ion (141 vs 135) and the cyclohexyl ring
fragment (m/z 83) vs the phenyl fragment (m/z 77, often low abundance in amine spectra but
present).

Nuclear Magnetic Resonance (NMR)
e HNMR (CDCI
):
o Cyclohexyl Protons: Multiplet range
0.8 — 1.8 ppm (11 protons).[1]
o Methine (CH-N): Multiplet at
~3.0 ppm.[1]
o Methyl (CH
): Doublet at
~1.1 ppm.[1]
o Absence of Aromatic Signals: No signals in the

7.0 — 7.5 ppm region (confirms complete hydrogenation).[1]

Pharmacological Context

Norpropylhexedrine retains the alpha-adrenergic agonist activity of its parent compound but
exhibits an altered pharmacokinetic profile.[1]

o Vasoconstriction: Acts on peripheral
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-adrenergic receptors to induce vasoconstriction (nasal decongestant mechanism).[1]

e CNS Activity: Significantly reduced central nervous system stimulation compared to
amphetamine.[1] The replacement of the planar phenyl ring with a bulky, non-planar
cyclohexane ring reduces binding affinity for the dopamine transporter (DAT) and limits
blood-brain barrier (BBB) penetration relative to the aromatic analog.

e Metabolic Role: In toxicology, the presence of norpropylhexedrine in urine is a marker of
propylhexedrine ingestion, distinguishing it from methamphetamine use.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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